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Compound of Interest

Compound Name: 3-Butylpyridazine

CAS No.: 28200-55-7

Cat. No.: B1286728 Get Quote

Executive Summary & Core Directive
3-Butylpyridazine is a nitrogen-containing heterocyclic compound frequently utilized as a

building block in pharmaceutical synthesis and ligand development. Unlike common solvents,

its disposal requires specific attention to its nitrogen content, which generates nitrogen oxides

(NOx) upon combustion.[1]

The Directive: Do not dispose of this compound down the drain or in general trash. It must be

segregated as a Non-Halogenated Organic Waste and directed toward high-temperature

incineration equipped with NOx scrubbers.

This guide outlines the critical workflow to ensure compliance with RCRA (Resource

Conservation and Recovery Act) standards and to maintain laboratory safety integrity.

Chemical Profile & Hazard Identification
Effective disposal begins with accurate identification. In my experience, a common compliance

failure occurs when researchers confuse 3-Butylpyridazine (two nitrogen atoms) with 3-

Butylpyridine (one nitrogen atom). While their handling is similar, accurate CAS reporting is vital

for waste manifests.[1]

Table 1: Physicochemical & Hazard Data
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Property Specification Operational Note

Chemical Name 3-Butylpyridazine Verify CAS before labeling.

CAS Number 28200-55-7
Distinct from 3-Butylpyridine

(539-32-2).[2][3]

Molecular Formula C₈H₁₂N₂ High Nitrogen content (~20%).

Physical State Liquid (at RT)
Viscous, oily consistency

common.[1]

Flash Point ~79°C (Estimated)
Classifies as Combustible

(Class IIIA).

Solubility Moderate (Water)
Do not assume immiscibility in

aqueous waste.

Primary Hazards Skin/Eye Irritant, Acute Tox.[1]
GHS: H302, H315, H319,

H335.[1]

Senior Scientist Insight: Because 3-Butylpyridazine is an electron-deficient aromatic system, it

is stable under normal conditions but can react vigorously with strong oxidizing agents (e.g.,

peroxides, nitric acid).[1] Absolute segregation from oxidizer waste streams is non-negotiable.

[1]

Logical Workflow for Disposal
The following decision matrix illustrates the operational flow for disposing of 3-
Butylpyridazine, distinguishing between pure liquid waste and contaminated solid debris.
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Figure 1: Decision matrix for the safe segregation and disposal of 3-Butylpyridazine waste

streams.

Detailed Disposal Protocol
Phase 1: Segregation & Container Selection
The Rule: Never mix 3-Butylpyridazine with oxidizing acids (Nitric, Chromic) or peroxides.[1]

The resulting exotherm can pressurize waste containers, leading to rupture.[1]

Liquid Waste:

Container: Use High-Density Polyethylene (HDPE) jerricans or Amber Glass bottles. Avoid

standard LDPE if the waste contains aggressive co-solvents (e.g., DCM, Chloroform).[1]

Stream: Segregate into the Non-Halogenated Organic stream unless mixed with

halogenated solvents (e.g., DCM), in which case it defaults to the Halogenated stream.[1]

Solid Waste (Debris):

Contaminated gloves, paper towels, and silica gel must be double-bagged in clear

polyethylene bags (minimum 4 mil thickness).[1]

Phase 2: Labeling & Documentation
A "Self-Validating System" requires that the label communicates the hazard to the next person

in the chain (the waste handler) without ambiguity.

Standard Label Text: "Hazardous Waste - Organic Solvent Mixture"

Constituents: Must list "3-Butylpyridazine" explicitly.

Hazard Checkboxes: Mark "Toxic," "Irritant," and "Combustible/Flammable."[1]

Phase 3: Storage (Satellite Accumulation)
Secondary Containment: Store the waste container in a chemically resistant tray capable of

holding 110% of the container's volume.
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Ventilation: Store in a fume hood or a vented flammable safety cabinet.

Cap Management: Keep the container tightly closed (vapor tight) at all times except when

adding waste. Funnels must be removed immediately after use.

Emergency Procedures (Spills)
In the event of a spill during transfer or disposal, immediate action limits exposure.[1][4]

Evacuate & Ventilate: Clear the immediate area.[4] 3-Butylpyridazine vapors are respiratory

irritants.

PPE Upgrade: Wear nitrile gloves (double-gloved recommended), lab coat, and chemical

safety goggles.[1] If the spill is >500mL, use a half-mask respirator with organic vapor

cartridges.[1]

Containment: Do NOT use water. Water will spread the oily liquid.

Use vermiculite, sand, or commercial organic spill pads.[1]

Create a dike around the spill perimeter first, then work inward.[1]

Disposal of Spill Debris: Collect absorbed material into a wide-mouth jar or heavy-duty bag.

Label as "Hazardous Waste: 3-Butylpyridazine Spill Debris."

Regulatory Compliance (US/EU Context)
EPA (RCRA): While 3-Butylpyridazine is not explicitly P-listed or U-listed, it is regulated as

a characteristic waste if the waste mixture exhibits ignitability (D001) or toxicity.[1]

Incineration Requirement: Due to the nitrogen-rich heterocyclic structure, the ultimate

disposal method is Rotary Kiln Incineration.[1] The facility must be permitted to handle

nitrogenous organics to prevent the release of NOx (Nitrogen Oxides) into the atmosphere.

Drain Disposal: Strictly Prohibited. The compound has potential aquatic toxicity and low

biodegradability in anaerobic environments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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